Cas no 1040323-78-1 (2-(3-Methoxybenzyloxy)-5-bromobenzoic acid)

• Product Name: 2-(3-Methoxybenzyloxy)-5-bromobenzoic acid
• CAS No: 1040323-78-1
• MF: C₁₅H₁₃BrO₄
• MW: 337.165323972702
• CID: 2112060
• Update Time: 2023-08-04

2-(3-Methoxybenzyloxy)-5-bromobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxybenzyloxy)-5-bromobenzoic acid
• RHNMHQNTNNSFMZ-UHFFFAOYSA-N
• Benzoic acid, 5-bromo-2-[(3-methoxyphenyl)methoxy]-
• 5-Bromo-2-({[3-(methyloxy)phenyl]methyl}oxy)benzoic acid
• 2-(3-Methoxybenzyloxy)-5-bromobenzoic acid

• Inchi： 1S/C15H13BrO4/c1-19-12-4-2-3-10(7-12)9-20-14-6-5-11(16)8-13(14)15(17)18/h2-8H,9H2,1H3,(H,17,18)
• InChI Key： RHNMHQNTNNSFMZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCC1C=CC=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 323
• Topological Polar Surface Area: 55.8